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Compound of Interest

Compound Name: [2,4'-Bipyridine]-2'-carbaldehyde

Cat. No.: B12088052

Get Quote

Executive Summary
[2,4'-Bipyridine]-2'-carbaldehyde (CAS: 1860849-75-7) is a critical heteroaromatic building

block used primarily as a bidentate ligand in coordination chemistry and as a scaffold for

supramolecular assemblies.[1] Its structural asymmetry—bridging a 2-substituted pyridine and

a 4-substituted pyridine—creates unique electronic environments distinguishable by NMR and

IR spectroscopy.[1]

This guide provides a rigorous analysis of the compound's spectral signature, deriving

assignments from the parent [2,4'-bipyridine] scaffold and establishing a self-validating protocol

for purity assessment.

Chemical Identity & Structural Logic[1][2][3]
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Property Detail

IUPAC Name 4-(Pyridin-2-yl)pyridine-2-carbaldehyde

Common Name 2'-Formyl-2,4'-bipyridine

CAS Number 1860849-75-7

Molecular Formula

C

H

N

O

Molecular Weight 184.19 g/mol

SMILES C1=CC=NC(=C1)C2=CC(=NC=C2)C=O

Structural Numbering Scheme
To ensure accurate spectral assignment, we utilize the following numbering convention:

Ring A (Unprimed): The 2-pyridyl substituent (attached at C2).[1]

Ring B (Primed): The central pyridine ring (attached at C4'), bearing the aldehyde at C2'.
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Figure 1: Structural Numbering of [2,4'-Bipyridine]-2'-carbaldehyde
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Synthesis & Sample Purity Context
Understanding the synthesis is vital for identifying impurities in the spectra. The compound is

typically accessed via two primary routes:

Suzuki-Miyaura Coupling: Reaction of 2-pyridylboronic acid with 4-chloro-2-formylpyridine.[1]

Common Impurities: Boronic acid residues, Pd catalyst traces.

Oxidation: Selenium dioxide (SeO

) oxidation of 2'-methyl-2,4'-bipyridine.[1] Common Impurities: Unreacted methyl precursor,
carboxylic acid over-oxidation product.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum is characterized by the desymmetrization of the bipyridine system due to

the aldehyde group.
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H NMR Assignment (400 MHz, CDCl )
The aldehyde group at C2' is strongly electron-withdrawing, causing significant downfield shifts

for the protons on Ring B, particularly H3'.
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Proton
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

-CHO 10.15 - 10.20 s 1H -

Characteristic

aldehyde

proton; sharp

singlet.[1]

H6' 8.85 - 8.90 d 1H 5.0

Ortho to N1',

para to CHO.

[1]

Deshielded

by N.

H6 8.70 - 8.75 d 1H 4.8

Ring A ortho

proton (adj. to

N1).[1]

H3' 8.40 - 8.50 d 1H 1.8

Diagnostic:

Ortho to

CHO, meta to

N. Strongly

deshielded by

carbonyl

anisotropy.[1]

H3 7.85 - 7.95 d 1H 8.0

Ring A proton

ortho to inter-

ring bond.[1]

H4 7.80 - 7.88 td 1H 7.8, 1.8
Ring A para

proton.[1]

H5' 7.70 - 7.75 dd 1H 5.0, 1.8

Ring B proton

beta to N,

meta to CHO.

[1]

H5 7.30 - 7.38 ddd 1H 7.5, 4.8, 1.2 Ring A meta

proton (most
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shielded).[1]

Note on Solvent Effects: In DMSO-

, the aldehyde peak may shift slightly downfield (approx.[1] 10.25 ppm), and water peaks often
appear at 3.33 ppm, potentially obscuring impurities.

C NMR Assignment (100 MHz, CDCl )
Carbonyl (C=O): ~193.0 ppm.[1] Distinctive low-field signal.

Ring B Carbons: C2' (quaternary, alpha to N) will be shifted downfield (~153 ppm) due to the

CHO group.

Ring A Carbons: Typical 2-substituted pyridine shifts (149.5, 137.0, 124.0, 121.5 ppm).[1]

Infrared Spectroscopy (FT-IR)
IR analysis provides a rapid "fingerprint" validation of the functional groups.[1]

Frequency (cm

)
Mode Intensity Structural Origin

2850 C-H stretch Weak
Aldehyde C-H (Fermi

resonance doublet).[1]

1705 - 1715 C=O stretch Strong

Conjugated Aldehyde.

Key diagnostic band.

[1]

1580, 1460 C=C / C=N stretch Med-Strong
Pyridine ring skeletal

vibrations.

820 - 750 C-H bend Medium

Out-of-plane aromatic

bending (substitution

pattern).[1]

Interpretation: The absence of a broad band at 3200-3500 cm
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confirms the absence of the carboxylic acid impurity (common in SeO

oxidations).

Mass Spectrometry (MS)
Mass spec confirms the molecular weight and fragmentation pattern.[2]

Ionization Mode: ESI (+) or EI (70 eV).

Molecular Ion: [M+H]

= 185.07 m/z (ESI); M

= 184.06 m/z (EI).[1]

Fragmentation Pathway (EI)
The molecule typically fragments by losing the aldehyde functionality.

Figure 2: Proposed Mass Spec Fragmentation Pathway
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Experimental Protocols
Protocol 1: NMR Sample Preparation
Objective: Obtain high-resolution spectra without concentration broadening.[1]

Mass: Weigh 5–10 mg of [2,4'-Bipyridine]-2'-carbaldehyde.

Solvent: Dissolve in 0.6 mL of CDCl

(99.8% D) containing 0.03% TMS as an internal standard.

Note: If the compound is the hydrochloride salt, use DMSO-

or add K

CO

to neutralize in CDCl

.

Filtration: Filter through a cotton plug in a glass pipette to remove suspended solids

(silica/catalyst dust).

Acquisition: Run 16 scans for

H and 256+ scans for

C.

Protocol 2: Purity Check via TLC[1]
Stationary Phase: Silica Gel 60 F254.

Mobile Phase: 5% Methanol in Dichloromethane (DCM).[1]

Visualization: UV lamp (254 nm).[1] The aldehyde is UV active.

Stain: 2,4-DNP stain (Dip into solution, heat).[1] The aldehyde will appear as a yellow/orange

spot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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